Cas no 6637-51-0 (3-butyl-3-propyloctan-1-ol)

• Product name: 3-butyl-3-propyloctan-1-ol
• CAS No: 6637-51-0
• MF: C₁₅H₃₂O
• MW: 228.41398
• CID: 1718055
• PubChem ID: 243263

3-butyl-3-propyloctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-butyl-3-propyloctan-1-ol
• AR-1F2382
• CTK5C4489
• AC1Q7CI2
• AC1L6B6F
• NSC52666
• 3-butyl-3-propyl-octan-1-ol
• AG-J-69115
• 3-butyl-3-propyl-octan-1-ol;
• NSC-52666
• DTXSID50287824
• DS-014131
• 6637-51-0

• Inchi： InChI=1S/C15H32O/c1-4-7-9-12-15(10-6-3,13-14-16)11-8-5-2/h16H,4-14H2,1-3H3
• InChI Key： ZYVRVNJIOGOMLG-UHFFFAOYSA-N
• SMILES： CCCCCC(CCC)(CCCC)CCO

Computed Properties

• Exact Mass: 228.24500
• Monoisotopic Mass: 228.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.834
• Boiling Point: 280.6°C at 760 mmHg
• Flash Point: 123.6°C
• Refractive Index: 1.446
• PSA: 20.23000
• LogP: 4.92580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols